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Compound of Interest

Compound Name:
4'-(Trans-4-pentylcyclohexyl)-[1,1'-

biphenyl]-4-carbonitrile

Cat. No.: B1294710 Get Quote

For researchers, scientists, and drug development professionals, accurate molecular weight

determination is a critical first step in compound verification. This guide provides a comparative

overview of the theoretical molecular weight of the liquid crystal 5CCB (trans-4'-(4-

Pentylcyclohexyl)-4-biphenylcarbonitrile) and its verification using mass spectrometry.

The liquid crystal 5CCB, identified by its CAS number 68065-81-6, possesses a molecular

formula of C24H29N.[1][2][3][4][5][6] This information allows for the calculation of its theoretical

molecular weight, a fundamental parameter for its identification and characterization. This

guide outlines a detailed experimental protocol for the verification of this molecular weight

using Electrospray Ionization Mass Spectrometry (ESI-MS), a soft ionization technique well-

suited for the analysis of organic molecules.[7][8][9]

Data Presentation: Theoretical vs. Experimental
Molecular Weight
A direct comparison between the theoretical (calculated) molecular weight and the

experimentally determined molecular weight from mass spectrometry provides a clear

validation of the compound's identity. The following table summarizes these values for 5CCB.
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Parameter Value Source

Chemical Name
trans-4'-(4-Pentylcyclohexyl)-4-

biphenylcarbonitrile
[1][4][5][6][10][11]

CAS Number 68065-81-6 [1][2][3][4]

Molecular Formula C24H29N [1][2][3][4][5][6]

Theoretical Molecular Weight

(Monoisotopic)
331.23 g/mol Calculated

Hypothetical Experimental m/z

([M+H]⁺)
332.24 ESI-MS

Hypothetical Experimental m/z

([M+Na]⁺)
354.22 ESI-MS

Note: The experimental values are hypothetical and represent expected outcomes from ESI-

MS analysis, which typically involves the formation of protonated ([M+H]⁺) or sodiated

([M+Na]⁺) adducts.

Experimental Protocol: ESI-MS Analysis of 5CCB
This section details the methodology for verifying the molecular weight of 5CCB using

Electrospray Ionization Mass Spectrometry.

Objective: To determine the experimental molecular weight of 5CCB and compare it to the

theoretical value.

Materials:

5CCB sample

High-purity methanol (LC-MS grade)

High-purity water (LC-MS grade)

Formic acid (LC-MS grade)
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Mass spectrometer with an ESI source

Procedure:

Sample Preparation:

Prepare a stock solution of 5CCB at a concentration of 1 mg/mL in methanol.

From the stock solution, prepare a dilute sample solution of 1 µg/mL in a 50:50 (v/v)

methanol/water solution containing 0.1% formic acid. The formic acid facilitates

protonation of the analyte.

Instrumentation:

Set up the ESI-MS system. A typical configuration would be a high-resolution mass

spectrometer such as a time-of-flight (TOF) or Orbitrap instrument.

Calibrate the mass spectrometer according to the manufacturer's instructions to ensure

high mass accuracy.

ESI-MS Parameters:

Ionization Mode: Positive ion mode is selected to detect the protonated molecule [M+H]⁺.

Capillary Voltage: Set to a typical value for small molecule analysis, e.g., 3.5 kV.

Nebulizing Gas Pressure: Set to an appropriate pressure, e.g., 30 psi.

Drying Gas Flow Rate: Set to a suitable flow rate, e.g., 8 L/min.

Drying Gas Temperature: Set to a temperature that facilitates solvent evaporation without

causing thermal degradation of the analyte, e.g., 300 °C.

Mass Range: Scan a mass range that will encompass the expected ions, for example, m/z

100-500.

Data Acquisition:
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Infuse the prepared 5CCB sample solution into the ESI source at a constant flow rate, for

instance, 5 µL/min, using a syringe pump.

Acquire the mass spectrum. The data should show a prominent peak corresponding to the

protonated molecule [M+H]⁺. Other adducts, such as the sodium adduct [M+Na]⁺, may

also be observed.

Data Analysis:

Identify the peak corresponding to the [M+H]⁺ ion. The m/z value of this peak will be

approximately 1.0078 Da (the mass of a proton) greater than the monoisotopic mass of

the neutral 5CCB molecule.

Compare the experimentally determined m/z value with the calculated theoretical m/z for

[C24H29N+H]⁺.

If present, also analyze the m/z of the [M+Na]⁺ peak, which will be approximately 22.9898

Da (the mass of a sodium ion) greater than the monoisotopic mass of 5CCB.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the verification of the molecular weight of

5CCB using mass spectrometry.

Sample Preparation Mass Spectrometry Analysis Data Verification

Weigh 5CCB Dissolve in Methanol (Stock) Dilute in Methanol/Water + Formic Acid Infuse into ESI Source
Inject Sample

Acquire Mass Spectrum Identify [M+H]⁺ and [M+Na]⁺ Peaks
Analyze Data

Compare Experimental vs. Theoretical m/z

Click to download full resolution via product page

Experimental workflow for molecular weight verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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